Cas no 1824207-37-5 (2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro-)

• Product Name: 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro-
• CAS No: 1824207-37-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5275600
• Update Time: 2025-08-03

2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro-

• Inchi： 1S/C11H12N2/c12-7-9-6-5-8-3-1-2-4-10(8)11(9)13/h1-4,9,11H,5-6,13H2
• InChI Key： QBTICSRULGWPMX-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC=C2)CCC1C#N

Additional information on 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro-

Comprehensive Overview of 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- (CAS No. 1824207-37-5)

The compound 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- (CAS No. 1824207-37-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This naphthalene derivative is characterized by the presence of an amino group and a cyano group, which make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of advanced materials, pharmaceuticals, and agrochemicals.

One of the most frequently searched questions related to 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- is its synthesis method. The compound is typically synthesized through multi-step organic reactions, involving the reduction of 1-amino-2-naphthonitrile or similar precursors. The process often requires careful control of reaction conditions, such as temperature and solvent selection, to achieve high yields and purity. Recent advancements in catalytic methods have also improved the efficiency of its production, making it more accessible for industrial applications.

In the context of pharmaceutical research, 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- has shown promise as a building block for drug discovery. Its tetrahydro-naphthalene core is a common motif in bioactive molecules, and the presence of the amino and cyano groups allows for further functionalization. This has led to its exploration in the development of central nervous system (CNS) agents and anti-inflammatory drugs. Researchers are particularly interested in its potential to modulate specific biological pathways, which could lead to novel therapeutics for conditions such as neurodegenerative diseases.

Another area of interest is the compound's application in material science. The naphthalene backbone of 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- provides excellent thermal stability and electronic properties, making it suitable for use in organic semiconductors and photovoltaic materials. With the growing demand for sustainable energy solutions, this compound is being studied for its potential role in improving the efficiency of organic solar cells and light-emitting diodes (LEDs).

The agrochemical industry has also taken note of 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- due to its potential as a precursor for pesticides and herbicides. Its structural features allow for the design of molecules that can interact with specific biological targets in pests, offering a more targeted approach to crop protection. This aligns with the increasing focus on environmentally friendly and sustainable agricultural practices.

From a regulatory perspective, 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- is not classified as a hazardous substance under major global regulatory frameworks. However, as with any chemical compound, proper handling and storage are essential to ensure safety. Users often search for material safety data sheets (MSDS) and handling guidelines to comply with workplace safety standards.

In conclusion, 2-Naphthalenecarbonitrile, 1-amino-1,2,3,4-tetrahydro- (CAS No. 1824207-37-5) is a compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable intermediate in organic synthesis, drug development, material science, and agrochemicals. As research continues to uncover new possibilities for this molecule, its relevance in both academic and industrial settings is expected to grow.